Maculosin
Maculosin
Maculosin is a homodetic cyclic peptide that is a dipeptide composed of L-proline and L-tyrosine joined by peptide linkages. It has a role as a metabolite. It is a dipeptide, a homodetic cyclic peptide, a pyrrolopyrazine and a member of phenols. It is functionally related to a L-proline and a L-tyrosine.
Maculosin is a natural product found in Aspergillus versicolor, Leptoxyphium, and other organisms with data available.
Maculosin is a natural product found in Aspergillus versicolor, Leptoxyphium, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
4549-02-4
VCID:
VC21090155
InChI:
InChI=1S/C14H16N2O3/c17-10-5-3-9(4-6-10)8-11-14(19)16-7-1-2-12(16)13(18)15-11/h3-6,11-12,17H,1-2,7-8H2,(H,15,18)/t11-,12-/m0/s1
SMILES:
C1CC2C(=O)NC(C(=O)N2C1)CC3=CC=C(C=C3)O
Molecular Formula:
C14H16N2O3
Molecular Weight:
260.29 g/mol
Maculosin
CAS No.: 4549-02-4
Cat. No.: VC21090155
Molecular Formula: C14H16N2O3
Molecular Weight: 260.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Maculosin is a homodetic cyclic peptide that is a dipeptide composed of L-proline and L-tyrosine joined by peptide linkages. It has a role as a metabolite. It is a dipeptide, a homodetic cyclic peptide, a pyrrolopyrazine and a member of phenols. It is functionally related to a L-proline and a L-tyrosine. Maculosin is a natural product found in Aspergillus versicolor, Leptoxyphium, and other organisms with data available. |
|---|---|
| CAS No. | 4549-02-4 |
| Molecular Formula | C14H16N2O3 |
| Molecular Weight | 260.29 g/mol |
| IUPAC Name | (3S,8aS)-3-[(4-hydroxyphenyl)methyl]-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione |
| Standard InChI | InChI=1S/C14H16N2O3/c17-10-5-3-9(4-6-10)8-11-14(19)16-7-1-2-12(16)13(18)15-11/h3-6,11-12,17H,1-2,7-8H2,(H,15,18)/t11-,12-/m0/s1 |
| Standard InChI Key | LSGOTAXPWMCUCK-RYUDHWBXSA-N |
| Isomeric SMILES | C1C[C@H]2C(=O)N[C@H](C(=O)N2C1)CC3=CC=C(C=C3)O |
| SMILES | C1CC2C(=O)NC(C(=O)N2C1)CC3=CC=C(C=C3)O |
| Canonical SMILES | C1CC2C(=O)NC(C(=O)N2C1)CC3=CC=C(C=C3)O |
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